4-(2-methoxyphenyl)-N-(2-nitrophenyl)-1-piperazinecarbothioamide

• IUPAC Name: 4-(2-methoxyphenyl)-N-(2-nitrophenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C18H20N4O3S/c1-25-17-9-5-4-8-16(17)20-10-12-21(13-11-20)18(26)19-14-6-2-3-7-15(14)22(23)24/h2-9H,10-13H2,1H3,(H,19,26)
• InChI Key: GMEPBIYUUNCZFG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=S)NC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C18H20N4O3S
• Molecular Weight: 372.4 g/mol

Description

4-(2-methoxyphenyl)-N-(2-nitrophenyl)-1-piperazinecarbothioamide, also known as MNPA, is a chemical compound that has been studied for its potential use in scientific research. MNPA belongs to the class of piperazine derivatives, which are known to have diverse biological activities.

Mechanism of Action

The mechanism of action of 4-(2-methoxyphenyl)-N-(2-nitrophenyl)-1-piperazinecarbothioamide is not fully understood. However, it is believed to act as a modulator of the serotonin and dopamine neurotransmitter systems. 4-(2-methoxyphenyl)-N-(2-nitrophenyl)-1-piperazinecarbothioamide has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its anxiolytic and antidepressant-like effects.
Biochemical and Physiological Effects
4-(2-methoxyphenyl)-N-(2-nitrophenyl)-1-piperazinecarbothioamide has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its anxiolytic and antidepressant-like effects. 4-(2-methoxyphenyl)-N-(2-nitrophenyl)-1-piperazinecarbothioamide has also been shown to have antinociceptive effects, which may make it a potential candidate for the treatment of neuropathic pain.

Advantages and Limitations for Lab Experiments

4-(2-methoxyphenyl)-N-(2-nitrophenyl)-1-piperazinecarbothioamide has several advantages for lab experiments. It is easy to synthesize, and the yield obtained from its synthesis is high. 4-(2-methoxyphenyl)-N-(2-nitrophenyl)-1-piperazinecarbothioamide has also been shown to have anxiolytic and antidepressant-like effects in animal models, making it a potential candidate for the development of drugs that target the central nervous system. However, 4-(2-methoxyphenyl)-N-(2-nitrophenyl)-1-piperazinecarbothioamide has some limitations for lab experiments. Its mechanism of action is not fully understood, and more research is needed to elucidate its effects on the brain and other physiological systems.

Future Directions

There are several future directions for the study of 4-(2-methoxyphenyl)-N-(2-nitrophenyl)-1-piperazinecarbothioamide. Further research is needed to elucidate its mechanism of action and its effects on the brain and other physiological systems. 4-(2-methoxyphenyl)-N-(2-nitrophenyl)-1-piperazinecarbothioamide may also have potential applications in the treatment of neuropathic pain, and more research is needed to explore this possibility. Additionally, 4-(2-methoxyphenyl)-N-(2-nitrophenyl)-1-piperazinecarbothioamide may have potential applications in the development of drugs that target the central nervous system, and more research is needed to explore this possibility.

Scientific Research Applications

4-(2-methoxyphenyl)-N-(2-nitrophenyl)-1-piperazinecarbothioamide has been studied for its potential use in scientific research. Its piperazine structure makes it a potential candidate for the development of drugs that target the central nervous system. 4-(2-methoxyphenyl)-N-(2-nitrophenyl)-1-piperazinecarbothioamide has been shown to have anxiolytic and antidepressant-like effects in animal models. It has also been studied for its potential use in the treatment of neuropathic pain.